Cas no 2620-85-1 (2-(3,4-dimethoxyphenyl)-1H-1,3-benzodiazole)

• Product Name: 2-(3,4-dimethoxyphenyl)-1H-1,3-benzodiazole
• CAS No: 2620-85-1
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• MDL: MFCD00761684
• CID: 273595
• PubChem ID: 345698
• Update Time: 2025-04-19

2-(3,4-dimethoxyphenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(3,4-dimethoxyphenyl)-
• 2-(3,4-dimethoxyphenyl)-1H-benzimidazole
• -(3,4-dimethoxyphenyl)-1H-benzimidazole
• 2-(3,4-dimethoxyphenyl)-1H-benzo[d]imidazole
• 2-(3,4-Dimethoxy-phenyl)-1H-benzoimidazole
• 2-(3,4-dimethoxyphenyl)benzimidazole
• 2-(3',4'-dimethoxyphenyl)benzimidazole
• 2-(3,4-dimethoxyphenyl)benzoimidazole
• 4-benzimidazol-2-yl-1,2-dimethoxybenzene
• AC1L83C8
• NSC403435
• Oprea1_541314
• Oprea1_837932
• 2-(3,4-dimethoxyphenyl)-1H-1,3-benzodiazole
• F79530
• SR-01000311456-1
• CCG-142714
• IFLab1_004050
• F0852-0175
• NSC-403435
• AKOS000275510
• BB 0219533
• 1H-Benzimidazole, 2-(3,4-dimethoxyphenyl)-
• EN300-235962
• CHEMBL209469
• BAS 02937199
• CAA62085
• CS-0302282
• DTXSID90323255
• 2620-85-1
• SCHEMBL12470605
• SR-01000311456
• HMS1423I02

• MDL： MFCD00761684
• Inchi： 1S/C15H14N2O2/c1-18-13-8-7-10(9-14(13)19-2)15-16-11-5-3-4-6-12(11)17-15/h3-9H,1-2H3,(H,16,17)
• InChI Key： IGZWNUGQABGXEZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=NC2C=CC=CC=2N1)OC

Computed Properties

• Exact Mass: 254.10562
• Monoisotopic Mass: 254.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 452.4°C at 760 mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.634
• PSA: 47.14
• LogP: 3.24710